Cas no 2172264-79-6 (1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172264-79-6
• MF: C₂₆H₂₁ClN₂O₆
• MW: 492.907746076584
• CID: 6206801
• PubChem ID: 165509957
• Update Time: 2025-05-23

1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid
• EN300-1542481
• 1-[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-hydroxyazetidine-3-carboxylic acid
• 2172264-79-6

• Inchi： 1S/C26H21ClN2O6/c27-16-9-15(23(30)29-13-26(34,14-29)24(31)32)10-17(11-16)28-25(33)35-12-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-11,22,34H,12-14H2,(H,28,33)(H,31,32)
• InChI Key： UPUIKFRYDLMFAJ-UHFFFAOYSA-N
• SMILES： C1C(CN1C(=O)C2=CC(=CC(=C2)Cl)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)(C(=O)O)O

Computed Properties

• Exact Mass: 492.1088141g/mol
• Monoisotopic Mass: 492.1088141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Additional information on 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid

Research Briefing on 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS: 2172264-79-6)

In recent years, the compound 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS: 2172264-79-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine-3-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in drug discovery, particularly in the development of protease inhibitors and targeted therapeutics. This briefing synthesizes the latest research findings on this compound, highlighting its synthetic routes, biological activities, and potential therapeutic implications.

The synthesis of 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid involves multi-step organic reactions, leveraging the Fmoc group for amine protection and subsequent deprotection under mild conditions. Recent studies have optimized these synthetic pathways to improve yield and purity, which is critical for its application in high-throughput screening and combinatorial chemistry. The presence of the chloro and hydroxy substituents on the azetidine ring enhances the molecule's reactivity, making it a versatile intermediate for further functionalization.

From a biological perspective, this compound has shown promising activity as a modulator of enzymatic function. Preliminary in vitro studies indicate its potential to inhibit specific proteases involved in inflammatory and oncogenic pathways. The hydroxyazetidine moiety is particularly noteworthy, as it mimics transition states in enzymatic reactions, thereby serving as a pharmacophore in inhibitor design. Researchers have also investigated its role in stabilizing protein-protein interactions, which could pave the way for novel therapeutic strategies in diseases such as cancer and autoimmune disorders.

Recent advancements in structural biology have enabled a deeper understanding of the binding mechanisms of 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid with target proteins. X-ray crystallography and molecular docking studies reveal that the compound's rigid azetidine core and flexible Fmoc side chain allow for selective interactions with active sites of enzymes. These insights are instrumental in the rational design of derivatives with enhanced potency and selectivity, addressing challenges such as off-target effects and metabolic instability.

In conclusion, 1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid represents a promising scaffold in medicinal chemistry, with applications spanning from protease inhibition to targeted drug delivery. Ongoing research aims to explore its pharmacokinetic properties and in vivo efficacy, which will be pivotal in translating these findings into clinical applications. The compound's synthetic accessibility and functional versatility position it as a valuable tool for future drug discovery efforts.